Cas no 404901-68-4 (5-amino-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 5-amino-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 404901-68-4
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 326005
• PubChem ID: 45077046
• Update Time: 2025-04-19

5-amino-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,5-amino-
• 2(3H)-Benzothiazolone,5-amino-(9CI)
• 5-aminobenzo[d]thiazol-2(3H)-one
• 5-amino-2,3-dihydro-1,3-benzothiazol-2-one
• 5-AMINO-1,3-BENZOTHIAZOL-2-OL
• 404901-68-4
• FT-0753106
• EN300-1295495
• SCHEMBL9286435
• 2(3H)-Benzothiazolone, 5-amino-
• 5-AMINO-3H-1,3-BENZOTHIAZOL-2-ONE

• Inchi： 1S/C7H6N2OS/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,8H2,(H,9,10)
• InChI Key： RNIIVXCSQPGXAF-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C=CC1=2)N)=O

Computed Properties

• Exact Mass: 166.02
• Monoisotopic Mass: 166.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles